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For Researchers, Scientists, and Drug Development Professionals

In the field of forensic science, the accurate detection and identification of trace evidence are
paramount to reconstructing crime scenes and validating investigative leads. The
Dithiooxamide (DTO) test, a colorimetric assay, serves as a crucial tool for the presumptive
identification of copper and nickel residues, particularly in cases involving firearms. This guide
provides a comprehensive validation of the Dithiooxamide test for forensic applications,
offering an objective comparison with alternative methods and supported by experimental data.

Performance Comparison of Presumptive Gunshot
Residue Tests

The following tables summarize the key performance characteristics of the Dithiooxamide test
and its common alternatives in gunshot residue (GSR) analysis: the Sodium Rhodizonate test
and the Modified Griess test. It is important to note that the data presented is a synthesis of
information from multiple sources and may not be directly comparable due to variations in
experimental conditions across different studies.
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Experimental Protocols

Detailed methodologies for the Dithiooxamide test and its alternatives are provided below. It is
crucial to follow the correct sequence of tests (Modified Griess, then Dithiooxamide, then
Sodium Rhodizonate) to prevent chemical interference.

Dithiooxamide (DTO) Test Protocol
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Objective: To detect the presence of copper and nickel residues.

Reagents and Materials:

Dithiooxamide (Rubeanic Acid) solution (0.2% w/v in ethanol)
Ammonium hydroxide solution (10% v/v)

Filter paper

Distilled water

Positive controls (e.g., a piece of copper, a nickel coin)

Negative control (an area of the evidence material away from the suspected residue)

Procedure:

Place the evidence on a clean, flat surface.
Moisten a piece of filter paper with the ammonium hydroxide solution.

Press the moistened filter paper firmly against the area to be tested for approximately 5-10
seconds.

Remove the filter paper and apply a few drops of the Dithiooxamide solution to the side of
the paper that was in contact with the evidence.

Observe for a color change. A dark olive-green to black color indicates the presence of
copper. A blue-violet color indicates the presence of nickel.

Document the results with photographs.

Sodium Rhodizonate Test Protocol

Objective: To detect the presence of lead residues.

Reagents and Materials:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/product/b146897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Sodium Rhodizonate solution (saturated solution in distilled water, freshly prepared)

 Tartaric acid/sodium bitartrate buffer solution (pH 2.8)

o Hydrochloric acid (HCI) solution (5% v/v)

o Distilled water

e Spray bottles

o Positive control (e.g., a known lead source)

» Negative control

Procedure:

Position the evidence in a fume hood.
» Lightly spray the area of interest with the tartaric acid/sodium bitartrate buffer solution.

o Spray the same area with the freshly prepared Sodium Rhodizonate solution. A scarlet red
color indicates the possible presence of lead or other heavy metals.

» To confirm the presence of lead, spray the area with the 5% HCI solution. If the scarlet red
color turns to a blue-violet, the presence of lead is confirmed.

e Record the results through photography.

Modified Griess Test Protocol

Objective: To detect the presence of nitrite residues for gunpowder pattern visualization.
Reagents and Materials:

e Sulfanilic acid solution (0.5 g in 100 mL of distilled water)

e a-naphthol solution (0.5 g in 100 mL of methanol)

e Acetic acid solution (15% v/v)
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o Desensitized photographic paper or filter paper
» Electric iron

e Cheesecloth

» Positive control (e.g., a known source of nitrites)
» Negative control

Procedure:

o Prepare the Griess reagent by mixing equal parts of the sulfanilic acid and a-naphthol
solutions immediately before use.

e Immerse the desensitized photographic paper in the Griess reagent and allow it to dry in the
dark.

o Place the prepared paper, emulsion side down, on top of the evidence.

» Place a piece of cheesecloth moistened with the 15% acetic acid solution over the
photographic paper.

o Apply heat using an electric iron set to a low to medium temperature. The heat and acetic
acid will cause the nitrites to transfer from the evidence to the paper and react with the
Griess reagent.

e An orange to red color pattern will appear on the paper, corresponding to the distribution of
nitrite residues.

e Photograph the resulting pattern.

Visualizing the Forensic Testing Workflow

The following diagrams illustrate the logical workflow for the sequential application of these
presumptive tests in a forensic investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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